Cas no 32916-58-8 (3-(Hydroxymethyl)cyclohexanone)

• Product Name: 3-(Hydroxymethyl)cyclohexanone
• CAS No: 32916-58-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 293186
• PubChem ID: 12201678
• Update Time: 2025-10-30

3-(Hydroxymethyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)cyclohexanone
• Cyclohexanone,3-(hydroxymethyl)-
• 1-Hydroxymethyl-3-cyclohexanone
• EN300-6512849
• FT-0699327
• SB45548
• 21996-61-2
• SB84080
• CS-0216970
• Y10198
• OTZGKTIHFHBTGZ-UHFFFAOYSA-N
• DTXSID201306160
• FT-0722614
• 3-(Hydroxymethyl)cyclohexan-1-one
• SCHEMBL3437926
• 32916-58-8
• MFCD09414734
• AMY18909
• AKOS006331824

• MDL： MFCD09414734
• Inchi： 1S/C7H12O2/c8-5-6-2-1-3-7(9)4-6/h6,8H,1-5H2
• InChI Key： OTZGKTIHFHBTGZ-UHFFFAOYSA-N
• SMILES： OCC1CC(CCC1)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(Hydroxymethyl)cyclohexanone

3-(Hydroxymethyl)cyclohexanone (CAS No. 32916-58-8): Applications and Recent Research Developments

3-(Hydroxymethyl)cyclohexanone, identified by the Chemical Abstracts Service registry number CAS No. 32916-58-8, is a significant organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, characterized by its cyclohexane ring substituted with a hydroxymethyl group, has garnered considerable attention due to its versatile reactivity and utility in synthetic chemistry.

The structural motif of 3-(Hydroxymethyl)cyclohexanone makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. Its ability to undergo multiple functionalization reactions allows for the construction of complex structures, which is particularly relevant in the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of drugs targeting neurological disorders, where its chiral properties can be leveraged to enhance drug efficacy and selectivity.

In the realm of pharmaceutical research, 3-(Hydroxymethyl)cyclohexanone has been explored as a precursor for bioactive compounds. For instance, derivatives of this molecule have been investigated for their potential as anticonvulsants and anxiolytics. The hydroxymethyl group provides a reactive site for further derivatization, enabling the creation of compounds with tailored biological activities. Researchers have also examined its incorporation into heterocyclic frameworks, which are known to exhibit significant pharmacological properties.

The compound's utility extends beyond pharmaceuticals into the field of materials science. Its structural integrity and chemical stability make it a candidate for polymer modifications, where it can enhance material properties such as flexibility and thermal resistance. Additionally, 3-(Hydroxymethyl)cyclohexanone has been utilized in the development of specialty solvents and coatings, demonstrating its versatility in industrial applications.

Recent advancements in green chemistry have prompted investigations into sustainable methods for synthesizing 3-(Hydroxymethyl)cyclohexanone. Catalytic processes that minimize waste and energy consumption have been developed, aligning with global efforts to reduce environmental impact. These innovations not only improve the efficiency of production but also make the compound more accessible for research and commercial purposes.

The role of computational chemistry in understanding the reactivity of 3-(Hydroxymethyl)cyclohexanone has also seen significant progress. Molecular modeling techniques have enabled researchers to predict reaction outcomes with high accuracy, facilitating the design of experiments and reducing empirical trial-and-error. This approach has been particularly beneficial in optimizing synthetic routes and identifying new applications for this compound.

In conclusion, 3-(Hydroxymethyl)cyclohexanone (CAS No. 32916-58-8) remains a cornerstone in both academic research and industrial applications. Its multifaceted utility spans from pharmaceutical development to advanced materials science, underscoring its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping future scientific advancements.